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Compound of Interest

Compound Name:
Dimethyl 1H-imidazole-4,5-

dicarboxylate

Cat. No.: B105194 Get Quote

An In-depth Technical Guide to Dimethyl 1H-imidazole-4,5-dicarboxylate

CAS Number: 3304-70-9
Introduction
Dimethyl 1H-imidazole-4,5-dicarboxylate is a versatile heterocyclic organic compound with

the CAS number 3304-70-9.[1][2][3][4][5] It is a derivative of imidazole, a five-membered

aromatic ring with two nitrogen atoms.[6][7] This compound, also known as 1H-Imidazole-4,5-

dicarboxylic acid dimethyl ester, serves as a crucial building block and intermediate in a wide

array of synthetic applications.[1][2][3] Its unique structure makes it invaluable in medicinal

chemistry, materials science, and agricultural chemistry.[1] In the pharmaceutical industry, it is a

key precursor for the synthesis of various bioactive molecules, including agents targeting

neurological disorders and inhibitors of the hedgehog signaling pathway for antitumor

applications.[1][2] Furthermore, it is utilized in the development of novel polymers and

agrochemicals, such as environmentally friendly pesticides and herbicides.[1]

Chemical and Physical Properties
The fundamental properties of Dimethyl 1H-imidazole-4,5-dicarboxylate are summarized in

the table below, providing a quick reference for researchers.
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Property Value Source(s)

CAS Number 3304-70-9 [1][2][5]

Molecular Formula C₇H₈N₂O₄ [1][2][5]

Molecular Weight 184.15 g/mol [1][2][8]

IUPAC Name
dimethyl 1H-imidazole-4,5-

dicarboxylate
[8]

Synonyms

1H-Imidazole-4,5-dicarboxylic

acid dimethyl ester, Dimethyl

4,5-imidazoledicarboxylate

[1][2][3][4]

Appearance
White to off-white crystalline

powder
[1][2][4]

Melting Point 207 - 212 °C [1]

Purity ≥ 98% (HPLC) [1][3]

Solubility

Sparingly soluble in water;

soluble in polar organic

solvents like ethanol,

methanol, and DMSO.

[4]

Storage

Store at room temperature or

2-8°C in a dry, cool, and well-

ventilated place.

[1][2][9]

Synthesis and Experimental Protocols
While various synthetic routes exist for imidazole-4,5-dicarboxylic acid and its derivatives, a

common laboratory-scale synthesis involves the cyclization of appropriate precursors. An

economical industrial method involves the reaction of imidazole with formaldehyde followed by

oxidation.

Protocol: Synthesis from Imidazole and Formaldehyde
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This process outlines a two-stage method for the preparation of the parent acid, which can then

be esterified to yield the dimethyl ester.

Stage 1: Reaction of Imidazole with Formaldehyde

Dissolve 68 g of imidazole in 245 g of a 37% by weight aqueous formaldehyde solution.

Add 28 g of potassium hydroxide to the solution.

Reflux the mixture for 3 hours. This results in the formation of an intermediate reaction

mixture.

Stage 2: Oxidation with Nitric Acid

Heat 1.3 liters of 65% strength nitric acid to boiling in a stirred flask equipped with a reflux

condenser, contact thermometer, and dropping funnel.

Slowly add the reaction mixture from Stage 1 to the boiling nitric acid.

After the addition is complete, continue to heat the mixture at 100° to 140° C.

Cool the reaction mixture to allow for the precipitation of imidazole-4,5-dicarboxylic acid.

Filter the resulting solid, wash with water, and dry.

Stage 3: Esterification (General Protocol)

Suspend the synthesized imidazole-4,5-dicarboxylic acid in an excess of methanol.

Add a catalytic amount of a strong acid (e.g., sulfuric acid).

Reflux the mixture until the reaction is complete (monitored by TLC or HPLC).

Cool the reaction mixture and neutralize the acid catalyst.

Remove the methanol under reduced pressure.

The crude Dimethyl 1H-imidazole-4,5-dicarboxylate can be purified by recrystallization

from a suitable solvent.
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Applications in Research and Drug Development
Dimethyl 1H-imidazole-4,5-dicarboxylate is a versatile intermediate with significant

applications in several research areas.

Pharmaceutical Synthesis: It is a key intermediate in the synthesis of various pharmaceutical

agents.[1] Notably, it is used to prepare hedgehog signaling pathway inhibitors, which are

investigated as antitumor agents.[2] It is also a precursor for imidazo[4,5-e][1][3]diazepine-

4,8-diones, which have shown in vitro activity against hepatitis B and C viruses.[2] The

imidazole nucleus itself is a common feature in many drugs due to its wide range of

biological activities, including anti-inflammatory, anticancer, and antiviral properties.[6][7]

Coordination Chemistry: The parent molecule, 4,5-imidazoledicarboxylic acid, is used as a

ligand to construct metal-organic frameworks (MOFs) and other coordination polymers.[10]

[11] These materials have potential applications in catalysis, gas storage, and separation.

Agrochemicals: The compound finds application in the formulation of agrochemicals,

contributing to the development of more effective and environmentally friendly pesticides and

herbicides.[1]

Polymer Chemistry: It is employed in the development of novel polymers, where it can

enhance properties such as thermal stability and mechanical strength.[1]

Visualization of Pathways and Workflows
Inhibition of the Hedgehog Signaling Pathway
Dimethyl 1H-imidazole-4,5-dicarboxylate is a precursor for synthesizing inhibitors of the

Hedgehog (Hh) signaling pathway, a crucial pathway in embryonic development and

tumorigenesis.

Dimethyl 1H-imidazole-4,5-dicarboxylate Synthetic Chemistry Hedgehog Pathway Inhibitor Hedgehog Signaling PathwayInhibits Tumor Cell ProliferationPromotes

Click to download full resolution via product page

Caption: Role as a precursor for Hedgehog pathway inhibitors.
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General Synthetic and Purification Workflow
The following diagram illustrates a typical workflow for the synthesis and purification of

Dimethyl 1H-imidazole-4,5-dicarboxylate in a laboratory setting.
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Caption: General workflow for synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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